Methyl 9-hydroxynonanoate

Description

Methyl 9-hydroxynonanoate is a chemical compound with the molecular formula C10H20O3 and a molecular weight of 188.27 . It is also known by other names, including Methyl 9-Hydroxypelargonate and 9-Hydroxynonanoic Acid Methyl Ester . This compound typically appears as a clear, colorless to light yellow liquid . It has a boiling point of 272 °C and a specific gravity or density of 0.97 g/mL at 20-25 °C . Methyl 9-hydroxynonanoate is a hydroxypelargonic acid methyl ester .

The compound is used in bioscience and lipid research . While specific applications are not detailed in the provided context, its properties and structure suggest its potential use as an intermediate in chemical synthesis or as a component in various formulations . Safety information indicates it is labeled with CAS Registry Number 34957-73-8 .

A similar compound is 12-Methoxy-12-oxododecanoic acid . Like methyl 9-hydroxynonanoate, this compound contains ester and ether functionalities, suggesting related applications in chemical research .

• CAS No.: 34957-73-8
• Product Name: Methyl 9-hydroxynonanoate
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: methyl 9-hydroxynonanoate
• Standard InChI: InChI=1S/C10H20O3/c1-13-10(12)8-6-4-2-3-5-7-9-11/h11H,2-9H2,1H3
• Standard InChIKey: RIZOOQYPYGPBOC-UHFFFAOYSA-N
• SMILES: COC(=O)CCCCCCCCO
• Canonical SMILES: COC(=O)CCCCCCCCO
• Synonyms: 9-Hydroxynonanoic Acid Methyl Ester; Methyl 9-Hydroxynonanoate; NSC 159261;_x000B_9-Hydroxypelargonic Acid Methyl Ester
• PubChem Compound: 292983
• Last Modified: Sep 14 2023